Cas no 7309-44-6 (Hexane, 1-(ethylthio)-)

• Product Name: Hexane, 1-(ethylthio)-
• CAS No: 7309-44-6
• MF: C₈H₁₈S
• MW: 146.293521404266
• CID: 543022
• PubChem ID: 522479
• Update Time: 2025-04-19

Hexane, 1-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-(ethylthio)-
• 1-ethylsulfanylhexane
• ETHYL N-HEXYL SULFIDE
• 1-(Ethylsulfanyl)hexane
• 3-Thianonane
• Ethyl hexyl sulfide
• Hexyl ethyl sulfide
• Sulfide, ethyl hexyl
• AKOS006271771
• FT-0636428
• MGVUJBCOCITTRS-UHFFFAOYSA-N
• SCHEMBL36726
• DTXSID50334963
• 7309-44-6
• ethyl(hexyl)sulfane
• Ethyln-hexylsulfide

• Inchi： 1S/C8H18S/c1-3-5-6-7-8-9-4-2/h3-8H2,1-2H3
• InChI Key： MGVUJBCOCITTRS-UHFFFAOYSA-N
• SMILES： S(CC)CCCCCC

Computed Properties

• Exact Mass: 146.11304
• Monoisotopic Mass: 146.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.8400
• Melting Point: -62.18°C (estimate)
• Boiling Point: 175.97°C (estimate)
• Refractive Index: 1.4376 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers